Cas no 106276-58-8 (ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE)

• Product Name: ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE
• CAS No: 106276-58-8
• MF: C₁₄H₁₂O₅
• MW: 260.242084503174
• MDL: MFCD12445587
• CID: 3033849
• Update Time: 2025-05-19

ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE
• ethyl 4-(benzofuran-2-yl)-2,4-dioxobutanoate
• 2-Benzofuranbutanoic acid, α,γ-dioxo-, ethyl ester
• 2-Benzofuranbutanoicacid,α,γ-dioxo-,ethylester

• MDL： MFCD12445587
• Inchi： 1S/C14H12O5/c1-2-18-14(17)11(16)8-10(15)13-7-9-5-3-4-6-12(9)19-13/h3-7H,2,8H2,1H3
• InChI Key： ZRVINXCVBXMLDP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=O)CC(C1=CC2=CC=CC=C2O1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE

ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE (CAS No. 106276-58-8): A Comprehensive Overview

ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE (CAS No. 106276-58-8) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, also known as ethyl 4-(benzofuran-2-yl)-2,4-dioxobutanoate, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements related to this compound.

The molecular formula of ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE is C₁₅H₁₂O₅, and it has a molecular weight of approximately 276.25 g/mol. The compound features a benzofuran moiety attached to a diketone structure, which imparts it with a combination of aromatic and carbonyl functionalities. These structural elements contribute to its chemical reactivity and potential biological activity.

In terms of synthesis, ethyl 4-(benzofuran-2-yl)-2,4-dioxobutanoate can be prepared through various methods. One common approach involves the condensation of ethyl acetoacetate with benzofuran-2-carbaldehyde followed by an oxidative cyclization step. This method has been widely reported in the literature and is known for its high yield and purity. Recent advancements in synthetic chemistry have also explored alternative routes that enhance the efficiency and sustainability of the synthesis process.

The biological activities of ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE have been the subject of numerous studies. Research has shown that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects make it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, ethyl 4-(benzofuran-2-yl)-2,4-dioxobutanoate has demonstrated anti-inflammatory activity in both in vitro and in vivo models. Studies have reported that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation. This property is particularly relevant in the context of chronic inflammatory conditions like arthritis and inflammatory bowel disease.

In addition to its antioxidant and anti-inflammatory properties, ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further investigated for its potential use in cancer therapy.

The pharmacokinetic profile of ethyl 4-(benzofuran-2-yl)-2,4-dioxobutanoate is another important aspect that has been explored in recent research. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to better understand its behavior in biological systems. Results have shown that it exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and low toxicity.

Clinical trials are currently underway to assess the safety and efficacy of ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE in human subjects. Preliminary data from phase I trials have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical development.

In conclusion, ETHYL 4-(1-BENZOFURAN-2-YL)-2,4-DIOXOBUTANOATE (CAS No. 106276-58-8) is a multifaceted compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique chemical structure confers it with valuable biological activities such as antioxidant, anti-inflammatory, and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for scientists and researchers alike.